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Compound of Interest

Compound Name: Indican

Cat. No.: B1671873

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indican, a colorless and water-soluble organic compound, is a significant glycoside naturally
occurring in plants of the Indigofera genus.[1][2][3] It serves as a crucial precursor to the
historic and industrially important indigo dye.[2][4] Chemically, indican is composed of a 3-D-
glucose moiety linked to an indoxyl aglycone. Beyond its role in dye production, indican has
garnered considerable attention in the medical field as a biomarker for intestinal dysbiosis and
protein malabsorption. This guide provides a comprehensive overview of the chemical
structure, properties, and biological significance of indican, along with detailed experimental
protocols for its analysis.

Chemical Structure

Indican, systematically named (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-[(1H-indol-3-
yl)oxy]oxane-3,4,5-triol, is an O-glycoside. The structure consists of an indoxyl molecule
attached to a glucose molecule via a 3-glycosidic bond.
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Identifier Value

(2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(1H-

IUPAC Name ) )
indol-3-yloxy)oxane-3,4,5-triol

CAS Number 487-60-5

Chemical Formula C14H17NOs
O[C@@H]1--INVALID-LINK--O--INVALID-LINK-

SMILES Code
---INVALID-LINK--[C@H]10

InChl Key XVARCVCWNFACQC-RKQHYHRCSA-N

Physicochemical Properties

Indican is a colorless solid that is soluble in water. Its properties can vary depending on its
hydration state.

Property Value

Molar Mass 295.291 g-mol—?

Exact Mass 295.1056 u

Appearance Colorless solid

Melting Point 178 to 180 °C (decomposes) (anhydrous)

57-58 °C (trihydrate)

101 °C (hemihydrate)

Soluble in water, methanol, alcohol, acetone.
Solubility Slightly soluble in ether, benzene, chloroform,

ethyl acetate, carbon disulfide.

Optical Rotation [a]D?> -66° (c = 2)

Biological Significance and Metabolism
Biosynthesis in Plants
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In plants, indican is a secondary metabolite derived from the shikimate pathway. The
biosynthesis begins with indole-3-glycerol-phosphate, which is converted to indole.
Dioxygenase enzymes then convert indole to indoxyl, which subsequently undergoes

glycosylation by indican synthase to form indican.
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Plant Biosynthesis of Indican

Indican synthase

Tryptophan synthase o subunit _ Dioxygenase . (UDP-glucose)

Indole Indican

Indole-3-glycerol-phosphate Indoxy!
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Human Metabolism of Tryptophan to Indican

Intestine

Dietary Tryptophan

acterial Tryptophanase

Indole

bsorption

Liver

Indole (from blood)

ydroxylation

Indoxyl

ulfation

Indoxyl Sulfate (Indican)

ransport to Kidneys

Excreted in Urine
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Hydrolysis of Indican to Indigo Dye

Hydrolysis Oxidation
Indican -glucosidase Indoxyl + 3-D-Glucose (Atmospheric Oxygen) P Indigo Dye
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Workflow for Colorimetric Indican Assay

Prepare Reagents and Samples

A4

Add 50 pL Urine to Well

A4

Add 140 pL Reagent A
Mix

A\

Read OD at 480 nm (ODo)

A\

Add 10 pL Reagent B
Mix

A4

Incubate 5 min

A4

Read OD at 480 nm (ODs)

A\

Add 10 pL Standard
Mix

A\

Incubate 5 min

A4

Read OD at 480 nm (ODstd)

A4

Calculate Indican Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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